4'-Fluoro-3-hydroxy-5-(trifluoromethyl)biphenyl-4-carbonitrile

• Molecular Formula: C14H7F4NO
• Molecular Weight: 281.20 g/mol
• IUPAC Name: 4-(4-fluorophenyl)-2-hydroxy-6-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C14H7F4NO/c15-10-3-1-8(2-4-10)9-5-12(14(16,17)18)11(7-19)13(20)6-9/h1-6,20H
• InChI Key: FZLPEZZKTYJXEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C(=C2)O)C#N)C(F)(F)F)F

Description

4’-Fluoro-3-hydroxy-5-(trifluoromethyl)biphenyl-4-carbonitrile is a complex organic compound characterized by the presence of fluorine, hydroxyl, trifluoromethyl, and nitrile functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4’-Fluoro-3-hydroxy-5-(trifluoromethyl)biphenyl-4-carbonitrile typically involves multi-step organic reactions. One common method is the Suzuki-Miyaura coupling reaction, which involves the cross-coupling of aryl halides with aryl boronic acids in the presence of a palladium catalyst . The reaction conditions often include the use of bases such as potassium carbonate and solvents like toluene or ethanol.

Industrial Production Methods: Industrial production of this compound may involve large-scale application of the Suzuki-Miyaura coupling reaction under optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques like crystallization and chromatography are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions: 4’-Fluoro-3-hydroxy-5-(trifluoromethyl)biphenyl-4-carbonitrile undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The nitrile